Cas no 1258620-83-5 (2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1258620-83-5
• MF: C₁₃H₈F₆N₂O
• MW: 322.205843925476
• CID: 4929083
• Update Time: 2025-05-24

2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H8F6N2O/c14-12(15,16)8-5-10(11(20)21-6-8)7-2-1-3-9(4-7)22-13(17,18)19/h1-6H,(H2,20,21)
• InChI Key： IPVXPMSVJCFMRK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)C1C=CC=C(C=1)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 4.2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

2-Amino-3-(3-(Trifluoromethoxy)Phenyl)-5-(Trifluoromethyl)Pyridine: A Comprehensive Overview

2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, also known by its CAS number 1258620-83-5, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of the amino group (-NH₂), trifluoromethoxy group (-OCF₃), and trifluoromethyl group (-CF₃) in its structure imparts unique electronic and steric properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and hydrogenation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. The structural integrity of 2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine has been confirmed through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography.

One of the most promising applications of this compound lies in its potential as a building block for advanced pharmaceuticals. The trifluoromethoxy and trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which are critical properties for drug candidates. Recent studies have explored the use of this compound as a precursor for histone acetyltransferase (HAT) inhibitors, which are being investigated for their potential in treating cancer and other epigenetic disorders. The amino group in the molecule serves as a reactive site for further functionalization, enabling the creation of diverse bioactive derivatives.

In addition to its pharmaceutical applications, 2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine has shown promise in materials science. Its aromaticity and electron-withdrawing groups make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into conjugated polymers can significantly improve their charge transport properties, leading to enhanced device performance.

The environmental impact of this compound is another area of active research. Given its fluorinated substituents, there is concern about its persistence in the environment and potential bioaccumulation. However, recent studies suggest that under certain conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. These findings highlight the importance of sustainable synthesis and disposal practices when working with fluorinated aromatic compounds.

In conclusion, 2-Amino-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for future innovations in medicine, materials science, and environmental chemistry.